Cas no 184473-24-3 (Pyrazolo1,5-apyridin-6-ol)

• Product Name: Pyrazolo1,5-apyridin-6-ol
• CAS No: 184473-24-3
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD12026318
• CID: 1108139
• PubChem ID: 15257897
• Update Time: 2025-06-07

Pyrazolo1,5-apyridin-6-ol Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridin-6-ol
• CS-0433356
• 184473-24-3
• SCHEMBL1191862
• AKOS006317980
• AUNMXGKVJSSDFN-UHFFFAOYSA-N
• A903630
• DB-065480
• SY277877
• BS-49557
• MFCD12026318
• Pyrazolo1,5-apyridin-6-ol

• MDL： MFCD12026318
• Inchi： 1S/C7H6N2O/c10-7-2-1-6-3-4-8-9(6)5-7/h1-5,10H
• InChI Key： AUNMXGKVJSSDFN-UHFFFAOYSA-N
• SMILES： OC1C=CC2=CC=NN2C=1

Computed Properties

• Exact Mass: 134.048012819g/mol
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on Pyrazolo1,5-apyridin-6-ol

Pyrazolo[1,5-a]pyridin-6-ol (CAS No. 184473-24-3): An Emerging Compound in Medicinal Chemistry

Pyrazolo[1,5-a]pyridin-6-ol (CAS No. 184473-24-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The pyrazolo[1,5-a]pyridin-6-ol scaffold is characterized by a fused pyrazole and pyridine ring system, with a hydroxyl group at the 6-position. This structure confers the compound with a high degree of chemical stability and allows for the introduction of various functional groups to modulate its biological activity. Recent studies have highlighted the importance of this scaffold in the development of novel therapeutic agents.

In the context of anti-inflammatory research, pyrazolo[1,5-a]pyridin-6-ol has shown promising results. A study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of pyrazolo[1,5-a]pyridin-6-ol exhibit potent inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests that these compounds could be developed into effective anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, pyrazolo[1,5-a]pyridin-6-ol has been investigated for its anti-cancer properties. Research conducted at the National Cancer Institute revealed that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These findings have opened new avenues for the development of targeted cancer therapies.

The neuroprotective potential of pyrazolo[1,5-a]pyridin-6-ol has also been explored. A study published in *Neuropharmacology* reported that pyrazolo[1,5-a]pyridin-6-ol derivatives can protect neurons from oxidative stress-induced damage. This neuroprotective effect is attributed to their ability to scavenge reactive oxygen species (ROS) and modulate intracellular signaling pathways involved in neuronal survival. These properties make pyrazolo[1,5-a]pyridin-6-ol a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, pyrazolo[1,5-a]pyridin-6-ol has been studied for its pharmacokinetic properties. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an oral therapeutic agent. The ability to optimize these properties through structural modifications further enhances its potential as a lead compound in drug discovery.

The synthesis of pyrazolo[1,5-a]pyridin-6-ol and its derivatives has been extensively studied in organic chemistry. Various synthetic routes have been developed to access this scaffold efficiently. One common approach involves the condensation of a suitable pyridine derivative with a pyrazole precursor followed by cyclization and hydroxylation steps. These synthetic methods provide chemists with a robust platform to explore structure-activity relationships (SAR) and optimize the biological properties of pyrazolo[1,5-a]pyridin-6-ol derivatives.

Recent advances in computational chemistry have also contributed to our understanding of pyrazolo[1,5-a]pyridin-6-ol. Molecular modeling studies have provided insights into the binding modes and interactions of these compounds with their target proteins. This information is invaluable for rational drug design and can guide the development of more potent and selective derivatives.

In conclusion, Pyrazolo[1,5-a]pyridin-6-ol (CAS No. 184473-24-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, pyrazolo[1,5-a]pyridin-6-ol is poised to play a significant role in the advancement of drug discovery and medicinal chemistry.